Cas no 19637-28-6 (Δ-5(10)-Norethindrone Acetate)

• Product Name: Δ-5(10)-Norethindrone Acetate
• CAS No: 19637-28-6
• Molecular Formula: C₂₂H₂₈O₃
• Molecular Weight: 340.45592
• CID: 1062318
• PubChem ID: 54193985

Δ-5(10)-Norethindrone Acetate Properties

Names and Identifiers

• Δ-5(10)-Norethindrone Acetate
• Δ-5(10)-Norethindron
• [(8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-3-oxo-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
• Delta 5(10)-Norethindrone Acetate
• (17α)-17-(Acetyloxy)-19-norpregn-5(10)-en-20-yn-3-one
• 17-Hydroxy-19-Nor-17α-pregn-5(10)-en-20-yn-3-one Acetate
• DTXSID20709684
• (17alpha)-3-Oxo-19-norpregn-5(10)-en-20-yn-17-yl acetate
• 3-Oxo-19-nor-17alpha-pregn-5(10)-en-20-yn-17-yl Acetate; Norethisterone Acetate Imp. B (EP)
• 3-OXO-19-NOR-17.ALPHA.-PREGN-5(10)-EN-20-YN-17-YL ACETATE
• 19-NORPREGN-5(10)-EN-20-YN-3-ONE, 17-(ACETYLOXY)-, (17.ALPHA.)-
• (17.ALPHA.)-17-(ACETYLOXY)-19-NORPREGN-5(10)-EN-20-YN-3-ONE
• [(8R,9S,13S,14S,17R)-17-Ethynyl-13-methyl-3-oxo-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
• NORETHISTERONE ACETATE IMPURITY B [EP IMPURITY]
• UNII-50UR8DXV14
• 50UR8DXV14
• 19-Norpregn-5(10)-en-20-yn-3-one, 17-(acetyloxy)-, (17alpha)-
• (17alpha)-17-(Acetyloxy)-19-norpregn-5(10)-en-20-yn-3-one
• Delta-5(10)-Norethindrone Acetate
• 19637-28-6
• currency-5(10)-Norethindrone Acetate

• InChIKey： PKMFOAKNKZEDBU-AANPDWTMSA-N
• Inchi： InChI=1S/C22H28O3/c1-4-22(25-14(2)23)12-10-20-19-7-5-15-13-16(24)6-8-17(15)18(19)9-11-21(20,22)3/h1,18-20H,5-13H2,2-3H3/t18-,19-,20+,21+,22+/m1/s1
• SMILES： CC(=O)O[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C3CCC(=O)C4)C)C#C

Computed Properties

• Exact Mass: 340.20400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 340.20384475g/mol
• Heavy Atom Count: 25
• Complexity: 708
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 4.20740
• PSA: 43.37000
• Boiling Point: 449.9±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 194.8±28.8 °C
• Density: 1.2±0.1 g/cm3